(3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-5-11-3-2-7(6)8(10)4-9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key: VAWHKYUKCRUOSC-MRVPVSSYSA-N
• Isomeric SMILES: CC1=C(C=CN=C1)[C@@H](CC(=O)O)N
• Canonical SMILES: CC1=C(C=CN=C1)C(CC(=O)O)N

Description

“(3R)-3-Amino-3-(3-methylpyridin-4-yl)propanoic acid” is a chiral β-amino acid derivative featuring a pyridine ring substituted with a methyl group at the 3-position. The compound’s structure combines a propanoic acid backbone with a stereogenic center at the 3-position, where an amino group and a 3-methylpyridin-4-yl moiety are attached. The pyridine ring introduces aromaticity and hydrogen-bonding capabilities, while the methyl group may enhance lipophilicity and steric interactions, influencing binding affinity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid typically involves the following steps:

Starting Material: The synthesis begins with commercially available 3-methylpyridine.

Functional Group Introduction: The methyl group on the pyridine ring is functionalized to introduce an amino group.

Chiral Center Formation: The chiral center is introduced through asymmetric synthesis or chiral resolution techniques.

Final Product Formation: The final step involves the formation of the propanoic acid moiety.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and catalytic processes may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Oxo derivatives of the amino acid.

Reduction: Piperidine derivatives.

Substitution: Various substituted amino acids and derivatives.

Scientific Research Applications

(3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Studied for its potential role in biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an inhibitor or activator, modulating biochemical pathways and physiological processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

2.1.1 (3R)-3-Amino-3-(4-fluorophenyl)propanoic Acid ()

• Structural Differences : Replaces the 3-methylpyridin-4-yl group with a 4-fluorophenyl ring.
• The electron-withdrawing fluorine substituent increases metabolic stability compared to unsubstituted phenyl analogues but may reduce solubility due to higher lipophilicity.
• Biological Relevance : Fluorinated aromatic compounds are often used to optimize pharmacokinetic profiles in drug candidates .

2.1.2 (R)-2-Amino-3-(pyridin-3-yl)propanoic Acid ()

• Structural Differences: Amino group at position 2 (vs. 3) and pyridin-3-yl substituent (vs. pyridin-4-yl).
• Impact on Properties: Positional isomerism alters electronic distribution; pyridin-3-yl may engage in different binding interactions.
• Applications : Used in biochemical research as a building block for peptide modifications .

2.1.3 3-Amino-3-(pyridin-4-yl)propanoic Acid ()

• Structural Differences : Lacks the 3-methyl group on the pyridine ring.
• The unsubstituted pyridine ring may form stronger hydrogen bonds via the nitrogen atom.
• Synthesis : Synthesized from 3-(pyridin-4-yl)acrylic acid, highlighting the role of substitution patterns in synthetic accessibility .

2.1.4 (3R)-3-Phenyl-3-[[4-(4-pyridin-4-ylphenyl)thiophene-2-carbonyl]amino]propanoic Acid ()

• Structural Differences : Incorporates a thiophene-carboxamide linker and additional phenyl groups.
• Impact on Properties :
  • Increased molecular weight (428.12 g/mol) and complexity enhance target specificity but may reduce oral bioavailability.
  • The extended aromatic system facilitates π-π stacking interactions in protein binding.
• Applications : Represents advanced drug candidates with tailored bioactivity, underscoring the importance of substituent engineering .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	Key Properties
(3R)-3-Amino-3-(3-methylpyridin-4-yl)propanoic acid	C9H12N2O2	3-methylpyridin-4-yl	~180.20	Enhanced lipophilicity, steric effects
(3R)-3-Amino-3-(4-fluorophenyl)propanoic acid	C9H10FNO2	4-fluorophenyl	183.18	Metabolic stability, reduced solubility
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C8H10N2O2	Pyridin-3-yl	166.18	High purity (≥98.5%), versatile scaffold
3-Amino-3-(pyridin-4-yl)propanoic acid	C8H10N2O2	Pyridin-4-yl	166.18	Strong hydrogen-bonding potential
(3R)-3-Phenyl-3-[[4-(4-pyridin-4-ylphenyl)thiophene-2-carbonyl]amino]propanoic acid	C25H20N2O3S	Thiophene-carboxamide, pyridin-4-yl	428.12	High specificity, complex binding

Research Findings and Trends

• Synthetic Accessibility : Methyl and halogen substituents on pyridine rings require tailored protection-deprotection strategies, as seen in intermediates like 3-(pyridin-4-yl)acrylic acid .
• Biological Performance : Methyl groups improve membrane permeability but may limit solubility, necessitating formulation optimization.
• Crystallographic Insights : Substituents influence solid-state interactions; for example, bifurcated hydrogen bonds in pyridinium salts stabilize crystal lattices .

Biological Activity

(3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid, also known as a derivative of amino acids, is gaining attention for its potential biological activities, particularly in the fields of neuropharmacology and medicinal chemistry. This compound exhibits structural features that suggest interactions with various biological targets, making it a candidate for drug development aimed at neurological disorders.

Chemical Structure and Properties

The molecular formula of (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid is C9H12N2O2, with a molecular weight of 180.20 g/mol. The compound possesses a chiral center, contributing to its stereochemistry, which is crucial for its biological activity. The presence of the 3-methylpyridine moiety enhances its potential interactions with biological systems.

Biological Activity Overview

Research indicates that (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid may exhibit several biological activities:

• Neurotransmitter Interactions : Similar compounds have been studied for their roles as neurotransmitter precursors or inhibitors. Preliminary studies suggest that this compound may interact with glutamate receptors, which are vital for synaptic transmission and plasticity .
• Potential Therapeutic Applications : Given its structural characteristics, (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid could serve as a building block in the development of drugs targeting neurological disorders such as Alzheimer's disease and other neurodegenerative conditions .

Research Findings and Case Studies

A review of literature reveals several studies focused on the biological activity of related compounds:

Study	Findings
Venepally et al. (2021)	Designed heterocyclic-fatty acid hybrids exhibiting anticancer and antimicrobial activities. Suggested that structural modifications can enhance biological efficacy .
MDPI Study on Aspartic Acid Derivatives	Evaluated anti-liver fibrosis effects; compounds demonstrated significant inhibitory rates against COL1A1, suggesting a potential therapeutic role in fibrotic diseases .
ResearchGate Study on β-Amino Acids	Highlighted the antiviral and anti-inflammatory properties of β-amino acid derivatives, indicating potential applications in infectious diseases .

Structure–Activity Relationship (SAR)

Understanding the SAR of (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid is essential for optimizing its biological activity. The following factors are critical:

• Substituent Positioning : Variations in the position of substituents on the pyridine ring can significantly alter receptor binding affinity and biological activity.
• Chirality : The R/S configuration at the chiral center influences how the compound interacts with biological targets, affecting efficacy and safety profiles.

Q & A

Basic: What are the key structural features and spectroscopic characterization methods for (3R)-3-amino-3-(3-methylpyridin-4-yl)propanoic acid?

The compound features a chiral (3R)-configuration with a 3-methylpyridin-4-yl substituent and a propanoic acid backbone. Key characterization methods include:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to confirm stereochemistry and substituent positions. For example, coupling constants in $^1$H NMR can differentiate enantiomers .
• Fourier-Transform Infrared Spectroscopy (FT-IR) : Peaks at ~1700 cm$^{-1}$ (C=O stretch of carboxylic acid) and ~3300 cm$^{-1}$ (N-H stretch of amino group) validate functional groups .
• High-Resolution Mass Spectrometry (HRMS) : To confirm molecular formula (C$_{10}$H$_{14}$N$_2$O$_2$) and isotopic patterns.
• X-ray Crystallography : Resolve absolute configuration if single crystals are obtained .

Basic: What synthetic routes are employed for the enantioselective synthesis of this compound?

Enantioselective synthesis typically involves:

• Chiral Pool Strategy : Using (R)-amino acids as starting materials to retain stereochemistry. For example, coupling 3-methylpyridine-4-carbaldehyde with a chiral glycine equivalent via asymmetric Strecker synthesis .
• Protecting Group Chemistry : Temporary protection of the amino group (e.g., with Boc or Fmoc) to prevent side reactions during pyridinyl coupling .
• Catalytic Asymmetric Methods : Transition-metal catalysts (e.g., Ru or Rh) for enantiocontrol in hydrogenation or cross-coupling steps .
• Purification : Chiral HPLC or recrystallization to achieve >99% enantiomeric excess (ee) .

Advanced: How can researchers resolve contradictions in reported biological activities of this compound?

Discrepancies in bioactivity data often arise from:

• Purity and Stereochemical Integrity : Impurities or racemization during storage can skew results. Validate purity via HPLC and reassess enantiomeric excess before assays .
• Assay Variability : Differences in cell lines (e.g., HEK293 vs. CHO) or enzyme isoforms may alter binding affinity. Standardize protocols using recombinant proteins with confirmed activity .
• Solubility Effects : Poor aqueous solubility can lead to false negatives. Use co-solvents (e.g., DMSO ≤0.1%) or prodrug strategies to improve bioavailability .

Advanced: What computational strategies predict the compound's interaction with biological targets?

• Molecular Docking : Tools like AutoDock Vina or Schrödinger Glide model binding to pyridine-sensitive targets (e.g., kinases or GPCRs). Use the compound’s 3D structure (from PubChem or NIST databases) for accurate docking .
• Molecular Dynamics (MD) Simulations : Assess stability of ligand-receptor complexes over time (e.g., 100 ns simulations in GROMACS) to identify key hydrogen bonds with active-site residues .
• Quantitative Structure-Activity Relationship (QSAR) : Correlate substituent effects (e.g., methyl group position on pyridine) with inhibitory potency using descriptors like logP and polar surface area .

Advanced: How to optimize experimental design for studying its metabolic stability?

• In Vitro Hepatocyte Assays : Incubate with primary hepatocytes and quantify parent compound depletion via LC-MS/MS. Include positive controls (e.g., verapamil) to validate CYP450 activity .
• Isotope Tracing : Use $^{14}$C-labeled compound to track metabolic pathways and identify major metabolites .
• Species-Specific Differences : Compare human vs. rodent microsomes to predict cross-species variability in clearance rates .

Advanced: What strategies mitigate degradation during long-term stability studies?

• Temperature and pH Control : Store lyophilized powder at -80°C in amber vials to prevent photodegradation. Buffer solutions at pH 6–7 to avoid carboxylic acid deprotonation .
• Excipient Screening : Add stabilizers like trehalose or mannitol to aqueous formulations to reduce aggregation .
• Forced Degradation Studies : Expose to heat (40°C), light (ICH Q1B), and oxidants (H$_2$O$_2$) to identify degradation pathways and refine storage conditions .

Basic: What are the compound’s solubility and partition coefficient (logP)?

• Solubility : Sparingly soluble in water (~1.2 mg/mL at 25°C). Enhanced via sodium salt formation (pH > 8) .
• logP : Predicted logP ~0.9 (Schrödinger QikProp), indicating moderate hydrophobicity. Experimentally validated via shake-flask method .

Advanced: How to design a structure-activity relationship (SAR) study for derivatives?

• Core Modifications : Introduce halogens (F, Cl) at pyridinyl positions to enhance binding affinity. For example, 6-fluoro analogs show improved metabolic stability .
• Amino Acid Backbone Alterations : Replace propanoic acid with cyclopropane or β-alanine to probe steric effects .
• Biological Testing : Prioritize in vitro assays (e.g., IC$_{50}$ in enzyme inhibition) before advancing to in vivo models .